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Compound of Interest

Compound Name: Mozenavir

Cat. No.: B1684245

Essential Safety and Logistical Information for the Disposal of an Investigational Antiviral
Compound

Mozenavir (DMP-450) is an investigational, orally active, and highly selective inhibitor of the
HIV-1 protease.[1] As a research compound, proper disposal is paramount to ensure laboratory
safety, environmental protection, and regulatory compliance. Although a specific Safety Data
Sheet (SDS) with explicit disposal instructions for Mozenavir is not publicly available, this
guide provides a comprehensive set of procedures based on general best practices for the
disposal of investigational drugs and hazardous pharmaceutical waste in a laboratory setting.
These procedures are informed by guidelines from regulatory bodies such as the
Environmental Protection Agency (EPA) and analogous information from SDSs of other HIV
protease inhibitors.

Step-by-Step Disposal Protocol for Mozenavir

Researchers handling Mozenavir must adhere to the following step-by-step protocol for its
disposal. This procedure is designed to manage unused, expired, or contaminated Mozenavir
and associated materials.

Step 1: Waste Characterization and Hazard Assessment

Before disposal, it is crucial to characterize the waste. Based on data from analogous HIV
protease inhibitors such as Atazanavir, Darunavir, Lopinavir, and Ritonavir, Mozenavir should
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be handled as a potentially hazardous substance.[2][3][4][5]1[6][71[8][9][10][11][12][13][14][15]
The primary hazards associated with this class of compounds include:

 Toxicity: Harmful if swallowed or in contact with skin.[7][9][12]

e |Irritation: Causes serious eye irritation and may cause skin and respiratory irritation.[7][10]
[12]

e Chronic Health Effects: Some compounds in this class are suspected of causing cancer or
reproductive harm.[11][12]

Therefore, Mozenavir waste should be presumed hazardous unless explicitly determined
otherwise by a qualified safety professional. It is essential to consult your institution's
Environmental Health and Safety (EHS) department for a formal hazardous waste
determination.

Step 2: Segregation and Containerization

Proper segregation of waste is critical to prevent dangerous chemical reactions and to ensure
correct disposal pathways.

» Solid Waste: Unused or expired Mozenavir powder, contaminated personal protective
equipment (PPE) such as gloves and lab coats, and other contaminated materials should be
collected in a designated hazardous waste container.

» Liquid Waste: Solutions containing Mozenavir should be collected in a separate, compatible
hazardous waste container. Do not mix with other solvent waste streams unless approved by
your institution's EHS department.

o Sharps Waste: Needles, syringes, or other sharps contaminated with Mozenavir must be
disposed of in a designated, puncture-resistant sharps container for hazardous chemical
waste.

All waste containers must be in good condition, compatible with the waste, and have a secure,
tight-fitting lid.

Step 3: Labeling

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://vionausa.com/wp-content/uploads/2024/06/SDS-Darunavi-Tablet-600_800-mg.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-357292A.pdf
https://www.capotchem.cn/doc/msds_192725-17-0.do
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=29146
https://file.medchemexpress.com/batch_PDF/HY-17367A/Atazanavir-sulfate-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/31083m.pdf
https://cdn.caymanchem.com/cdn/msds/15866m.pdf
https://www.fishersci.com/store/msds?partNumber=AC461220010&productDescription=RITONAVIR%2C+98%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/26456m.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00503.pdf?1497888312
https://cdn.caymanchem.com/cdn/msds/13872m.pdf
https://cdn.caymanchem.com/cdn/msds/13854m.pdf
https://datasheets.scbt.com/sc-208310.pdf
https://www.selleckchem.com/msds/MSDS_S1380.pdf
https://cdn.caymanchem.com/cdn/msds/31083m.pdf
https://www.fishersci.com/store/msds?partNumber=AC461220010&productDescription=RITONAVIR%2C+98%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/13872m.pdf
https://cdn.caymanchem.com/cdn/msds/31083m.pdf
https://cdn.caymanchem.com/cdn/msds/26456m.pdf
https://cdn.caymanchem.com/cdn/msds/13872m.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00503.pdf?1497888312
https://cdn.caymanchem.com/cdn/msds/13872m.pdf
https://www.benchchem.com/product/b1684245?utm_src=pdf-body
https://www.benchchem.com/product/b1684245?utm_src=pdf-body
https://www.benchchem.com/product/b1684245?utm_src=pdf-body
https://www.benchchem.com/product/b1684245?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Proper labeling of hazardous waste is a strict regulatory requirement.
 All containers must be labeled with the words "Hazardous Waste."

o The label must clearly identify the contents, including the full chemical name ("Mozenavir")
and its approximate concentration and quantity.

e The date when waste was first added to the container (the accumulation start date) must be
clearly marked.

e The name and contact information of the principal investigator or responsible researcher
should also be included.

Step 4: Storage

Hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) at or near
the point of generation.

The SAA must be under the control of the laboratory personnel.

Waste containers must be kept closed at all times, except when adding waste.

Store containers in secondary containment (such as a spill tray) to contain any potential
leaks.

Do not store incompatible waste types together.

Quantitative Data for Hazardous Waste Management

The following table summarizes key quantitative limits for the storage of hazardous chemical
waste in a laboratory setting, in accordance with federal regulations.
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L Regulation/Guideline
Parameter Limit
Reference

Maximum Hazardous Waste

] 55 gallons 40 CFR 262.15
Volume in SAA

Maximum Acutely Hazardous

) i 1 quart (liquid) or 1 kg (solid) 40 CFR 262.15
Waste (P-listed) in SAA

Time Limit for Removal from

Within 3 calendar days 40 CFR 262.15
SAA once Full

pH Range for Aqueous Waste Generally between 5.5 and
o ) ] General laboratory safety
Drain Disposal (if deemed non-  10.5 (local regulations may o
guidelines
hazardous) vary)

Step 5: Disposal

The final disposal of Mozenavir waste must be handled by a licensed hazardous waste
management company.

» Contact your institution's EHS department to arrange for a waste pickup.
» Do not dispose of Mozenavir or its containers in the regular trash or down the drain.

e The recommended disposal method for this type of pharmaceutical waste is high-
temperature incineration by a permitted hazardous waste facility.[4][5]

Experimental Protocols

As Mozenavir is an investigational compound for research use, specific experimental protocols
are not publicly available. The handling and use of Mozenavir in a research setting should be
conducted in accordance with the specific protocols developed by the principal investigator and
approved by the relevant institutional review boards and safety committees. These protocols
should include detailed procedures for safe handling, storage, and waste management.

Mandatory Visualizations

Logical Workflow for Mozenavir Disposal
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The following diagram illustrates the decision-making process for the proper disposal of
Mozenavir waste in a research laboratory.

Mozenavir Waste Generated
(Unused, Expired, Contaminated)

Step 1: Characterize Waste
(Presume Hazardous)

Step 2: Segregate Waste
(Solid, Liquid, Sharps)

Step 3: Containerize and Label
(‘Hazardous Waste', Contents, Date)

Step 4: Store in SAA
(Secondary Containment, Closed Lid)

Step 5: Arrange EHS Pickup

Final Disposal
(Licensed Vendor - Incineration)
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Caption: Decision workflow for the safe disposal of Mozenavir waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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